Cas no 306958-11-2 (1H-PYRAZOLE, 1-(CHLOROACETYL)-4,5-DIHYDRO-3,5-DIPHENYL-)

• Product Name: 1H-PYRAZOLE, 1-(CHLOROACETYL)-4,5-DIHYDRO-3,5-DIPHENYL-
• CAS No: 306958-11-2
• MF: C₁₇H₁₅ClN₂O
• MW: 298.766803026199
• CID: 3231339
• PubChem ID: 4576661
• Update Time: 2025-04-21

1H-PYRAZOLE, 1-(CHLOROACETYL)-4,5-DIHYDRO-3,5-DIPHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-(CHLOROACETYL)-4,5-DIHYDRO-3,5-DIPHENYL-
• BDBM50619179
• EN300-18212075
• 2-chloro-1-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• CHEMBL5423002
• STK889283
• AKOS022094079
• 1-(chloroacetyl)-3,5-diphenyl-4,5-dihydro-1H-pyrazole
• 306958-11-2
• 2-chloro-1-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• Z56771394
• 2-chloro-1-(3,5-diphenyl-3,4-dihydropyrazol-2-yl)ethanone
• AKOS003595135
• SCHEMBL21392773

• Inchi： 1S/C17H15ClN2O/c18-12-17(21)20-16(14-9-5-2-6-10-14)11-15(19-20)13-7-3-1-4-8-13/h1-10,16H,11-12H2
• InChI Key： YGNXSJPOWXWYHU-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2C=CC=CC=2)CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 298.0872908Da
• Monoisotopic Mass: 298.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.7Ų